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Compound of Interest

Compound Name: AAA-10 (formic)

Cat. No.: B12412462 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling corrosive chemicals like formic acid (AAA-10). This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a safe and efficient research environment.

Personal Protective Equipment (PPE)
When handling formic acid, a comprehensive PPE strategy is crucial to prevent exposure. The

selection of appropriate PPE depends on the concentration of the formic acid and the specific

handling procedures.

Recommended PPE for Handling Formic Acid
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch).[1]

Protects against splashes and

vapors that can cause severe

eye damage.[1][2]

Hand Protection

Acid-resistant gloves (e.g.,

PVC, neoprene, or nitrile).[3]

Gloves should be tested

according to EN 374

standards.[4][5]

Prevents skin contact, which

can cause severe burns.[1][2]

It is important to inspect gloves

for leaks or tears before use.

[4][5]

Body Protection

Coveralls over a long-sleeved

shirt and long pants.[3] For

higher concentrations or risk of

significant exposure, chemical

protective clothing with liquid-

tight connections (Type 3) is

recommended.[6]

Provides a barrier against

accidental spills and splashes.

Footwear
Closed-toe shoes and socks.

[3]

Protects feet from potential

spills.

Respiratory Protection

In case of inadequate

ventilation, wear respiratory

protection.[4] For exposures

that may exceed 30 ppm, a

NIOSH-approved self-

contained breathing apparatus

(SCBA) with a full facepiece is

required.[2] For other

situations, a full-face respirator

with multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges is

appropriate.[1]

Protects against inhalation of

corrosive vapors that can

severely irritate the respiratory

tract.[1][2]
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Proper handling and storage procedures are critical to minimize the risk of accidents and

ensure the stability of formic acid.

Handling Procedures:

Ventilation: Always handle formic acid in a well-ventilated area, preferably within a chemical

fume hood.[4][7]

Ignition Sources: Keep formic acid away from heat, sparks, open flames, and other sources

of ignition as it is a combustible liquid.[2][4]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[4]

Transport: When moving formic acid, use secondary containment, such as a bottle carrier, to

prevent spills.[8]

Storage Procedures:

Container: Store in a tightly closed, original or approved container.[4][8] Containers should

be vented periodically to release pressure buildup.[7][9]

Location: Store in a cool, dry, well-ventilated, and secured area away from direct sunlight.[7]

[8] It is recommended to store containers below eye level.[8]

Compatibility: Store formic acid separately from incompatible materials such as strong

oxidizing agents, bases, and metals.[2][8]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial to mitigate harm.

First Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemos.de/import/data/msds/GB_en/64-18-6-A0000494-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC147930250&productDescription=FORMIC+ACID+98%25+25ML&vendorId=VN00033901&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0948.pdf
https://www.chemos.de/import/data/msds/GB_en/64-18-6-A0000494-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/64-18-6-A0000494-GB-en.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Formic-Acid_2024-05-23.docx
https://www.chemos.de/import/data/msds/GB_en/64-18-6-A0000494-GB-en.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Formic-Acid_2024-05-23.docx
https://www.fishersci.com/store/msds?partNumber=AC147930250&productDescription=FORMIC+ACID+98%25+25ML&vendorId=VN00033901&countryCode=US&language=en
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Formic_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC147930250&productDescription=FORMIC+ACID+98%25+25ML&vendorId=VN00033901&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Formic-Acid_2024-05-23.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Formic-Acid_2024-05-23.docx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0948.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Formic-Acid_2024-05-23.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 30 minutes, removing contact

lenses if present and easy to do so.[2] Seek

immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

[4] Rinse the affected skin with large amounts of

soap and water.[2] Seek medical attention.[2]

Inhalation

Move the person to fresh air.[1][4] If breathing

has stopped, begin artificial respiration.[1][2]

Seek immediate medical attention.[7]

Ingestion

Do NOT induce vomiting.[1][4] Rinse the mouth

with water if the person is conscious.[1][4] Seek

immediate medical attention.[7]

Spill and Leak Procedures:

Evacuate: Immediately evacuate personnel from the spill area.[1][2]

Ventilate: Ventilate the area of the spill or leak.[2]

Contain: For small spills, cover with dry lime, sodium bicarbonate, or soda ash.[2] For larger

spills, prevent entry into sewers and waterways.[4][6]

Collect: Place the absorbent material into sealed containers for disposal.[2][10]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
Proper disposal of formic acid and contaminated materials is essential to protect the

environment.

Waste Characterization: Formic acid may be considered a hazardous waste.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/0948.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0948.pdf
https://www.chemos.de/import/data/msds/GB_en/64-18-6-A0000494-GB-en.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0948.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0948.pdf
https://www.liverpool.ac.uk/pfg/resources/Formic_acid.pdf
https://www.chemos.de/import/data/msds/GB_en/64-18-6-A0000494-GB-en.pdf
https://www.liverpool.ac.uk/pfg/resources/Formic_acid.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0948.pdf
https://www.fishersci.com/store/msds?partNumber=AC147930250&productDescription=FORMIC+ACID+98%25+25ML&vendorId=VN00033901&countryCode=US&language=en
https://www.liverpool.ac.uk/pfg/resources/Formic_acid.pdf
https://www.chemos.de/import/data/msds/GB_en/64-18-6-A0000494-GB-en.pdf
https://www.liverpool.ac.uk/pfg/resources/Formic_acid.pdf
https://www.chemos.de/import/data/msds/GB_en/64-18-6-A0000494-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC147930250&productDescription=FORMIC+ACID+98%25+25ML&vendorId=VN00033901&countryCode=US&language=en
https://www.liverpool.ac.uk/pfg/resources/Formic_acid.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0948.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0948.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0948.pdf
https://www.chemos.de/import/data/msds/GB_en/64-18-6-A0000494-GB-en.pdf
https://assets.publishing.service.gov.uk/media/6748585624108edc3c8ceb74/UKHSA_IM_Formic_acid_.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0948.pdf
https://www.carlroth.com/medias/SDB-23YP-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzM5Njd8YXBwbGljYXRpb24vcGRmfGFEWmlMMmd3Wmk4NU1qQXhOVFk1TkRrM01URTRMMU5FUWw4eU0xbFFYMGRDWDBWT0xuQmtaZ3xjNWU2YTYxYmI4ZjdkYzYyNjcwY2IxMmMwMDRmMTg5OGRlYzVmMzQyY2QxYTVjOWZiMDJiMjllOGMxNWY3OTY0
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0948.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containerization: Collect waste formic acid and contaminated materials in clearly labeled,

sealed containers.[2]

Regulatory Compliance: Dispose of waste in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety department for

specific guidance.[2][11]

Environmental Protection: Do not dispose of formic acid down the drain or into the

environment.[4][6]
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Immediate Actions Assess the Situation

Spill Response

Large Spill Protocol
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Caption: Workflow for responding to a formic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12412462?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

